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Compound of Interest

Compound Name:
8-Bromo-6-chloro-2H-chromene-3-

carboxylic acid methyl ester

CAS No.: 885271-05-6

Cat. No.: B1503277

Get Quote

A definitive technical guide for the compound registered under CAS number 885271-05-6

cannot be provided at this time due to the inability to unambiguously establish its chemical

identity from publicly available, authoritative scientific databases. This fundamental challenge of

identification precludes the creation of an accurate and reliable technical resource for

researchers, scientists, and drug development professionals.

Initial investigations into CAS number 885271-05-6 suggested a potential association with the

chemical entity "Methyl 8-bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylate." However, a

thorough and systematic search of authoritative chemical databases has revealed conflicting

information, most notably a discrepancy in the molecular formula associated with this CAS

number. Several chemical databases link CAS 885271-05-6 to the molecular formula

C11H8BrClO3. This is inconsistent with the molecular formula of the initially suggested

imidazo[1,2-a]pyridine derivative, which is C10H7BrClN2O2.

This discrepancy is a critical issue that prevents the development of a scientifically sound

technical guide. Without a confirmed chemical structure and IUPAC name, it is impossible to
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accurately discuss the compound's properties, synthesis, potential mechanism of action, and

applications.

Summary of Findings and Conflicting Information
A comprehensive search of scientific literature, patent databases, and chemical supplier

catalogs has highlighted the ambiguity surrounding CAS number 885271-05-6:

Inconsistent Molecular Formula: The primary conflict arises from the differing molecular

formulas found in various databases. The formula C11H8BrClO3 points towards a different

class of compound than the initially considered imidazo[1,2-a]pyridine.

Lack of Authoritative Confirmation: Major chemical databases such as PubChem, SciFinder,

and Reaxys do not currently provide a definitive chemical name or structure for CAS number

885271-05-6. The absence of this information in these key resources suggests that the

compound may be proprietary, not widely studied, or potentially listed with an erroneous CAS

number in some sources.

Ambiguity in Supplier Listings: While some commercial suppliers may list CAS 885271-05-6,

the lack of detailed and verifiable technical documentation, such as Certificates of Analysis

(CoA) with confirmed structural information, makes it difficult to ascertain the true identity of

the offered product.

The Importance of Unambiguous Chemical
Identification
For the target audience of researchers and drug development professionals, the precise

identification of a chemical compound is of paramount importance. An in-depth technical guide

must be based on a solid foundation of accurate and verifiable data. Any ambiguity in the

chemical structure could lead to:

Inaccurate representation of chemical and physical properties.

Misleading information regarding synthesis and reactivity.

Incorrect postulations about biological activity and mechanism of action.
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Fruitless procurement efforts and wasted research resources.

Given these critical considerations and the current lack of a definitive and verifiable chemical

identity for CAS number 885271-05-6, it would be scientifically irresponsible to produce a

technical guide on this topic. Further investigation and clarification from a primary source, such

as the original registrant of this CAS number, would be necessary to proceed.

Therefore, this document serves to highlight the current informational roadblock concerning

CAS number 885271-05-6 and to underscore the importance of precise chemical identification

in scientific and technical communication.

To cite this document: BenchChem. [In-depth Technical Guide: The Challenge of Identifying
CAS Number 885271-05-6]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1503277/docs#in-depth-technical-guide-the-
challenge-of-identifying-cas-number-885271-05-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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